Cas no 2171280-80-9 ((2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)
(2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
- EN300-1567811
- 2171280-80-9
- (2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
-
- Inchi: 1S/C25H30N2O6/c1-4-9-21(24(29)30)26-23(28)22(15(2)32-3)27-25(31)33-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,15,20-22H,4,9,14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t15-,21+,22+/m1/s1
- InChI Key: LHAGLPREXZRSHC-YDFBLROQSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)CCC)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
(2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1567811-0.05g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-0.1g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-0.25g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-0.5g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-1.0g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-2.5g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-5.0g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-10.0g |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1567811-50mg |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1567811-100mg |
(2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2171280-80-9 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
Introduction to (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic Acid (CAS No. 2171280-80-9)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, the compound identified by the CAS number 2171280-80-9 and the product name (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid has garnered significant attention due to its unique structural features and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, biological significance, and recent advancements in research.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including amino, methoxy, and carbonyl moieties. The presence of stereocenters at the (2S) and (3R) positions contributes to its chiral nature, which is often a critical factor in determining its biological activity. The (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity, potentially influencing both the solubility and reactivity of the molecule.
In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The compound in question has been studied for its potential role in various biological pathways, particularly those involving inflammation and immune response. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoselectivity. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to optimize the production process.
One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that it may interact with specific neurotransmitter systems, potentially leading to therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. These findings have spurred further investigation into its mechanism of action and potential clinical applications.
The pharmacokinetic properties of this compound are also an area of active research. Understanding how it is metabolized and eliminated from the body is crucial for determining its optimal dosage and therapeutic window. Studies using animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile.
In addition to its pharmacological potential, this compound has shown promise in drug discovery efforts aimed at developing new antibiotics. The unique structural features of its molecule make it a versatile scaffold for designing compounds that can target bacterial pathogens. Researchers are exploring modifications to enhance its antibacterial activity while minimizing toxicity to host cells.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the molecule for improved efficacy.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in understanding the therapeutic potential of this compound. Large-scale clinical trials are being planned to evaluate its safety and efficacy in human populations. These trials will provide critical data for regulatory approval and eventual market introduction.
The environmental impact of synthesizing and using this compound is also a consideration in modern drug development. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices are becoming increasingly important as the pharmaceutical industry seeks to balance innovation with environmental responsibility.
In conclusion, (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid represents a significant advancement in medicinal chemistry. Its complex structure and diverse biological activities make it a promising candidate for treating various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.
2171280-80-9 ((2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)